Cas no 1805852-13-4 (5-(1-Bromo-2-oxopropyl)-2-nitromandelic acid)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-nitromandelic acid
• CAS No: 1805852-13-4
• MF: C₁₁H₁₀BrNO₆
• MW: 332.104202747345
• CID: 4939921
• Update Time: 2025-05-21

5-(1-Bromo-2-oxopropyl)-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-nitromandelic acid

• Inchi： 1S/C11H10BrNO6/c1-5(14)9(12)6-2-3-8(13(18)19)7(4-6)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： BKIROBBSIRXPHB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1=CC=C(C(C(C(=O)O)O)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.96915 g/mol
• Monoisotopic Mass: 330.96915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120
• Molecular Weight: 332.10

Additional information on 5-(1-Bromo-2-oxopropyl)-2-nitromandelic acid

5-(1-Bromo-2-Oxopropyl)-2-Nitromandelic Acid: A Comprehensive Overview

The compound CAS No. 1805852-13-4, commonly referred to as 5-(1-Bromo-2-Oxopropyl)-2-Nitromandelic Acid, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 5-(1-Bromo-2-Oxopropyl)-2-Nitromandelic Acid consists of a mandelic acid backbone, which is a derivative of benzene with hydroxyl and carboxylic acid groups. The substituents on the molecule, specifically the bromo group and the nitro group, play crucial roles in determining its chemical reactivity and physical properties. Recent studies have highlighted the importance of such substituted aromatic compounds in catalysis, drug delivery systems, and electronic materials.

One of the most notable aspects of this compound is its versatility in chemical reactions. The bromine atom at the 1-position of the propyl chain introduces a reactive site that can undergo nucleophilic substitution reactions under appropriate conditions. Similarly, the nitro group at the 2-position provides electron-withdrawing effects, which can influence the reactivity of neighboring functional groups. These characteristics make CAS No. 1805852-13-4 a valuable precursor in the synthesis of more complex molecules, including pharmaceutical agents and advanced polymers.

In terms of synthesis, researchers have developed several efficient methods to prepare 5-(1-Bromo-2-Oxopropyl)-2-Nitromandelic Acid. One common approach involves the Friedel-Crafts acylation reaction, where an acyl bromide reacts with a nitro-substituted benzene derivative in the presence of a Lewis acid catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in nanotechnology have explored the use of CAS No. 1805852-13-4 as a building block for constructing self-assembled monolayers (SAMs). These SAMs exhibit unique surface properties, such as high stability and tailored wettability, which are highly desirable in sensor technologies and biomedical devices.

In addition to its role in materials science, this compound has shown promise in pharmacological research. The presence of both bromine and nitro groups allows for selective binding to certain biological targets, making it a potential candidate for drug design. Ongoing studies are investigating its ability to inhibit specific enzymes involved in disease pathways, highlighting its potential as a lead compound for therapeutic development.

The environmental impact of synthesizing and using 5-(1-Bromo-2-Oxopropyl)-2-Nitromandelic Acid has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices align with global initiatives aimed at promoting eco-friendly chemical processes.

In conclusion, CAS No. 1805852-13-4, or 5-(1-Bromo-2-Oxopropyl)-2-Nitromandelic Acid, stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in both academic research and industrial development. As new findings emerge from ongoing studies, this compound is expected to unlock even more innovative uses across diverse scientific disciplines.